Cas no 1210273-21-4 (tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate)

• Product Name: tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate
• CAS No: 1210273-21-4
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• MDL: MFCD13196385
• CID: 4577831
• Update Time: 2025-10-31

tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(9-azabicyclo[3.3.1]non-3-ylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(9-azabicyclo[3.3.1]nonan-3-ylmethyl)carbamate
• tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate

• MDL： MFCD13196385
• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)15-9-10-7-11-5-4-6-12(8-10)16-11/h10-12,16H,4-9H2,1-3H3,(H,15,17)
• InChI Key： XAILJKCJTUISLC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CC2NC(CCC2)C1

Computed Properties

• Exact Mass: 254.199
• Monoisotopic Mass: 254.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate

Introduction to Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate (CAS No. 1210273-21-4)

Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate, a compound with the chemical identifier CAS No. 1210273-21-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications.

The molecular structure of this compound features a complex bicyclic framework, specifically 9-azabicyclo[3.3.1]nonan-3-yl, which contributes to its distinct chemical behavior and reactivity. The presence of a carbamate functional group further enhances its versatility, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate has emerged as a promising candidate in this regard, thanks to its ability to interact with specific targets within biological systems.

One of the most compelling aspects of this compound is its potential role in the development of treatments for central nervous system (CNS) disorders. Research has indicated that the bicyclic structure of 9-azabicyclo[3.3.1]nonan-3-yl can facilitate blood-brain barrier penetration, a critical factor for effective CNS drug delivery. This property has opened up new avenues for therapeutic intervention in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Moreover, the carbamate moiety in Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate has been shown to exhibit significant inhibitory effects on certain enzymes and receptors implicated in inflammatory responses. Studies have demonstrated its potential to modulate the activity of COX enzymes (cyclooxygenase), which are key players in the inflammatory cascade. This suggests that the compound could be developed into a novel anti-inflammatory agent with a mechanism distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The construction of the bicyclic core is particularly challenging due to its strained ring system, which necessitates specialized synthetic methodologies such as transition metal-catalyzed cyclizations and intramolecular reactions.

In academic research, this compound has been utilized as a building block for more complex derivatives with enhanced pharmacological properties. By modifying various functional groups within its structure, researchers have been able to fine-tune its biological activity and improve its pharmacokinetic profile. These efforts have led to the discovery of several lead compounds that are currently undergoing further investigation in preclinical studies.

The pharmacological evaluation of Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate has revealed intriguing interactions with several key biological targets. Initial studies have shown that it can bind to specific protein receptors and enzymes, leading to altered signaling pathways that may contribute to its therapeutic effects. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological conditions where drug delivery is a major challenge.

One particularly notable finding is the compound's interaction with ion channels and receptors involved in pain perception and neuroprotection. Research has indicated that it may modulate the activity of voltage-gated sodium channels, which are critical for nerve impulse transmission and pain signaling. This property could make it a valuable candidate for developing novel analgesics with improved efficacy and reduced side effects compared to existing treatments.

The development of Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-yl}methyl)carbamate also highlights the importance of computational chemistry in modern drug discovery processes. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level, providing valuable insights into its mechanism of action and potential therapeutic applications.

In conclusion, Tert-butyl N-({9-azabicyclo[3.3.1]nonan-3-y}methyl)carbamate represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications across multiple disease areas including neurological disorders, inflammation, and cancer. Its unique structural features and interactions with biological targets make it an attractive candidate for further research and development.